4-benzyl-1-(2-iodobenzoyl)piperidine

• IUPAC Name: (4-benzylpiperidin-1-yl)-(2-iodophenyl)methanone
• InChI: InChI=1S/C19H20INO/c20-18-9-5-4-8-17(18)19(22)21-12-10-16(11-13-21)14-15-6-2-1-3-7-15/h1-9,16H,10-14H2
• InChI Key: BIMCOQZSVQNAHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=CC=CC=C3I
• Molecular Formula: C19H20INO
• Molecular Weight: 405.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as 4-Benzylpiperidine, involves reactions like the aza-Michael reaction, which is an atom-efficient method to access chiral 2-substituted 4-piperidone building blocks from divinyl ketones.

Molecular Structure Analysis

The molecular structure of a similar compound, 4-benzyl-1-(2-phenoxyethyl)piperidine hydrochloride, has a linear formula of C20H26ClNO.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 4-benzyl-1-(2-phenoxyethyl)piperidine hydrochloride, include a molecular weight of 331.889.

Mechanism of Action

The mechanism of action for similar compounds, such as 4-Benzylpiperidine, involves acting as a monoamine releasing agent with selectivity for releasing dopamine versus serotonin. It is most efficacious as a releaser of norepinephrine.

Safety and Hazards

The safety data sheet for a similar compound, N-Benzyl-4-piperidone, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has hazards including acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, skin sensitization, and specific target organ toxicity.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.